Cas no 898764-64-2 ( )
structure
Product Name:
CAS No:898764-64-2
MF:C12H14ClFO
MW:228.690366268158
CID:994084
PubChem ID:24723998
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloro-3-fluorophenyl)-3,3-dimethylbutan-1-one
- 4'-CHLORO-3,3-DIMETHYL-3'-FLUOROBUTYROPHENONE
- DTXSID90642397
- AKOS016019465
- MFCD07699547
- 898764-64-2
- 1-(4-Chloro-3-fluorophenyl)-3,3-dimethyl-1-butanone
-
-
- MDL： MFCD07699547
- Inchi： 1S/C12H14ClFO/c1-12(2,3)7-11(15)8-4-5-9(13)10(14)6-8/h4-6H,7H2,1-3H3
- InChI Key： QFVHFSOEAYHAAG-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1F)C(CC(C)(C)C)=O
Computed Properties
- Exact Mass: 228.07200
- Monoisotopic Mass: 228.0717209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
- Melting Point: N/A℃
- Boiling Point: 299.4±20.0 °C at 760 mmHg
- Flash Point: 234.9±28.7 °C
- PSA: 17.07000
- LogP: 4.09800
Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203896-1g |
4'-chloro-3,3-dimethyl-3'-fluorobutyrophenone |
898764-64-2 | 97% | 1g |
￡483.00 | 2022-03-01 | |
| Fluorochem | 203896-2g |
4'-chloro-3,3-dimethyl-3'-fluorobutyrophenone |
898764-64-2 | 97% | 2g |
￡847.00 | 2022-03-01 | |
| Fluorochem | 203896-5g |
4'-chloro-3,3-dimethyl-3'-fluorobutyrophenone |
898764-64-2 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| A2B Chem LLC | AH90321-1g |
4'-Chloro-3,3-dimethyl-3'-fluorobutyrophenone |
898764-64-2 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AH90321-2g |
4'-Chloro-3,3-dimethyl-3'-fluorobutyrophenone |
898764-64-2 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AH90321-5g |
4'-Chloro-3,3-dimethyl-3'-fluorobutyrophenone |
898764-64-2 | 97% | 5g |
$1989.00 | 2024-04-19 |
Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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